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Compound of Interest

Compound Name: Phyllanthurinolactone

Cat. No.: B13435973 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

maintaining environmental stewardship. While specific safety and toxicity data for

Phyllanthurinolactone are not readily available, this guide provides a comprehensive

framework for its proper disposal based on established principles of laboratory safety and

chemical waste management.

Physicochemical Properties of
Phyllanthurinolactone
A summary of the known physicochemical properties of Phyllanthurinolactone is presented

below. This information is crucial for safe handling and for the development of a comprehensive

disposal plan.
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Property Value Reference

CAS Number 168180-12-9 [1]

Molecular Formula C₁₄H₁₈O₈ [1]

Molecular Weight 314.29 g/mol

Appearance Typically exists as a solid

Synonyms

2(6H)-Benzofuranone, 6-(β-D-

glucopyranosyloxy)-7,7a-

dihydro-, (6S,7aR)-

[1]

Immediate Safety and Handling Protocols
Given the absence of a specific Safety Data Sheet (SDS) for Phyllanthurinolactone, it is

prudent to handle this compound with a high degree of caution, assuming it may possess

unknown hazards.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves, such as nitrile gloves.

Eye Protection: Use safety glasses or goggles to protect against accidental splashes.

Lab Coat: A standard laboratory coat should be worn to prevent skin contact.

Engineering Controls:

Handle Phyllanthurinolactone in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.

Spill Management: In the event of a spill, the following steps should be taken:

Containment: Isolate the spill area to prevent further spread.

Collection: For solid spills, carefully sweep up the material to avoid generating dust. For

small amounts, a damp cloth can be used.
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Cleaning: Thoroughly clean the spill area with an appropriate solvent and then with soap and

water.

Disposal of Spill Debris: All contaminated materials, including gloves, wipes, and absorbent

pads, should be collected in a sealed, labeled container for disposal as chemical waste.[2]

Experimental Protocol: General Disposal of
Uncharacterized Solid Waste
The primary and recommended method for the disposal of Phyllanthurinolactone is through a

licensed hazardous waste disposal service arranged by your institution's Environmental Health

and Safety (EHS) department.[2]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Treat Phyllanthurinolactone as potentially hazardous waste due to the lack of

toxicological data.

Segregate solid Phyllanthurinolactone waste from other laboratory waste streams to

prevent cross-contamination.[2]

Containerization:

Place the waste in a chemically compatible, leak-proof container with a secure lid. If

possible, use the original container, ensuring the label is intact and legible.[3]

If a new container is used, it must be clearly labeled with the full chemical name

("Phyllanthurinolactone"), the quantity of waste, and appropriate hazard warnings (e.g.,

"Caution: Substance of Unknown Toxicity").

Waste Storage:

Store the sealed waste container in a designated, secure waste accumulation area away

from incompatible materials.
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Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Provide them with all necessary information regarding the waste, including its name and

quantity.

Documentation:

Maintain a detailed record of the waste generated, including the chemical name, amount,

and date of disposal, in accordance with your institution's policies and local regulations.[2]

It is imperative to consult with your institution's EHS department to ensure full compliance with

all local, regional, and national regulations governing chemical waste disposal.[2]

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical substance like Phyllanthurinolactone in a laboratory setting.
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1. Pre-Disposal Assessment

2. Disposal Procedure

3. Final Disposition

Start: Unwanted Chemical (Phyllanthurinolactone)

Consult Safety Data Sheet (SDS)

SDS Available?

No SDS Found.
Treat as Potentially Hazardous.

No

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Segregate Waste

Package in a Labeled,
Sealed Container

Store in Designated
Waste Area

Contact Institutional EHS for Pickup

Document Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Phyllanthurinolactone Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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